Cas no 67044-04-6 (Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate)

• Product Name: Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate
• CAS No: 67044-04-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD11651275
• CID: 4715904
• Update Time: 2025-06-07

Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate
• BC4122836
• Ethyl 3-[(4-methoxybenzyl)amino]propanoate, AldrichCPR
• ethyl 3-((4-methoxybenzyl)amino)propanoate

• MDL： MFCD11651275
• Inchi： 1S/C13H19NO3/c1-3-17-13(15)8-9-14-10-11-4-6-12(16-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： XWJDEQJSVVXIIW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate

Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate (CAS No. 67044-04-6): A Comprehensive Overview

Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate, a compound with the chemical identifier CAS No. 67044-04-6, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for various therapeutic applications. The presence of an ethyl ester moiety and a bifunctional amino group attached to a propyl backbone, further enhanced by the substitution of a 4-methoxyphenyl ring, contributes to its versatile reactivity and potential biological activity.

The structural motif of Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate positions it as a valuable intermediate in the synthesis of more complex molecules. The 4-methoxyphenyl substituent, in particular, is known for its ability to modulate electronic properties and influence binding interactions with biological targets. This feature has been leveraged in recent studies to develop novel ligands for enzyme inhibition and receptor binding assays. The compound's solubility profile and stability under various conditions also make it an attractive choice for both laboratory-scale synthesis and potential industrial applications.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate has emerged as a key building block in the design of such inhibitors. Its ability to engage with hydrophobic pockets and aromatic residues within protein targets has been explored in several high-throughput screening campaigns. Notably, derivatives of this compound have shown promising activity against kinases and other signaling proteins implicated in cancer and inflammatory diseases. The< strong> ethyl ester functionality provides a handle for further chemical modification, allowing researchers to fine-tune potency and selectivity.

The pharmacokinetic properties of Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate have also been subjects of intense investigation. Studies indicate that the compound exhibits moderate oral bioavailability and favorable metabolic stability, making it a viable candidate for further development into drug candidates. Additionally, its< strong> amine group offers opportunities for prodrug design, where it can be converted into more stable or water-soluble derivatives upon administration. These attributes align well with current trends in drug discovery, where optimizing pharmacokinetic profiles is crucial for clinical success.

The synthetic pathways leading to Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate have been refined over the years, enabling efficient production on both laboratory and pilot scales. Key synthetic strategies involve multi-step reactions that incorporate the< strong> 4-methoxyphenyl moiety via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methods have been optimized to minimize side reactions and maximize yield, ensuring high purity standards required for pharmaceutical applications. Recent advancements in catalytic systems have further improved the efficiency of these synthetic routes, reducing both reaction times and waste generation.

The biological activity of Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate has been systematically evaluated across various cell-based assays. Initial studies revealed potent inhibitory effects on certain enzymes associated with metabolic pathways relevant to neurodegenerative diseases. Further investigations have expanded its scope to include anti-inflammatory properties, where it interacts with cytokine pathways by modulating key transcription factors. The< strong> amino group's ability to form hydrogen bonds with target residues has been particularly highlighted in these studies, contributing to its binding affinity.

The compound's potential as an intermediate in drug development has also been recognized by several academic institutions and pharmaceutical companies. Collaborative efforts have focused on expanding its chemical space by introducing diverse substituents at strategic positions within the molecule. These efforts aim to uncover novel pharmacological profiles while maintaining structural similarity to known active ingredients (APIs). Such endeavors align with the broader goal of diversifying drug pipelines to address unmet medical needs.

The future prospects of Ethyl 3-{[(4-methoxyphenyl)methyl]amino}propanoate are bright, with ongoing research exploring its role in next-generation therapeutics. Innovations in computational chemistry are being leveraged to predict new derivatives with enhanced efficacy and reduced toxicity profiles. Additionally, green chemistry principles are being integrated into synthetic workflows to ensure sustainable production practices. These advancements underscore the compound's significance as both a research tool and a potential therapeutic agent.